
A Technical Overview of Thiopropazate:
Molecular Characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiopropazate

Cat. No.: B1663304 Get Quote

This document provides a focused examination of the fundamental molecular properties of

Thiopropazate, a phenothiazine derivative. Designed for researchers, scientists, and

professionals in drug development, this guide presents the core molecular formula and weight,

outlines the methodologies for their determination, and visually represents the compound's key

attributes.

Core Molecular Data
Thiopropazate is chemically designated as 2-[4-[3-(2-chlorophenothiazin-10-

yl)propyl]piperazin-1-yl]ethyl acetate.[1] Its fundamental molecular properties are summarized

below.

Parameter Value Source

Molecular Formula C23H28ClN3O2S PubChem CID 6762[2]

Molecular Weight 446.01 g/mol Multiple Sources[1][3][4]

IUPAC Name

2-[4-[3-(2-chlorophenothiazin-

10-yl)propyl]piperazin-1-

yl]ethyl acetate

PubChem CID 6762[2]

CAS Registry Number 84-06-0 Multiple Sources[1][4]
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The determination of a compound's molecular formula and weight is a foundational step in

chemical analysis. While specific experimental data for the initial characterization of

Thiopropazate is rooted in historical literature, the following outlines the standard,

contemporary methodologies employed for such tasks.

2.1. Determination of Molecular Formula:

The empirical formula is typically determined first, followed by a molecular weight determination

to ascertain the molecular formula.

Elemental Analysis: This combustion analysis technique quantifies the percentage

composition of individual elements (Carbon, Hydrogen, Nitrogen, etc.) within the compound.

The resulting percentages are used to determine the simplest whole-number ratio of atoms,

yielding the empirical formula.

High-Resolution Mass Spectrometry (HRMS): This is the primary method for determining the

molecular formula of an unknown compound. HRMS measures the mass-to-charge ratio

(m/z) with extremely high precision (typically to four or five decimal places). This precision

allows for the calculation of a unique elemental composition that corresponds to the

measured mass, thereby directly providing the molecular formula.

2.2. Determination of Molecular Weight:

Mass Spectrometry (MS): This is the most common and accurate method for determining the

molecular weight of a compound. In MS, molecules are ionized, and the mass-to-charge

ratio of the resulting ions is measured. The peak corresponding to the intact molecule (the

molecular ion peak) provides the molecular weight. Techniques like Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are frequently used.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily a structure elucidation

technique, the detailed information from ¹H and ¹³C NMR can be used to confirm the

molecular formula and thus the molecular weight derived from mass spectrometry.

Logical Relationship of Properties
The following diagram illustrates the hierarchical relationship between the chemical compound

and its fundamental molecular properties.
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Caption: Hierarchical relationship of Thiopropazate's molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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